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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl octanoate-d15, a deuterated
stable isotope-labeled internal standard, crucial for accurate quantification in various analytical
applications. This document outlines its fundamental properties, compares them with its non-
deuterated counterpart, and provides a detailed experimental protocol for its use in mass
spectrometry-based assays.

Core Properties and Specifications

Ethyl octanoate-d15 is a saturated fatty acid ester where 15 hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it an ideal internal standard for gas
chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry
(LC-MS) analyses, as it is chemically identical to the analyte of interest, ethyl octanoate, but
has a distinct mass.

Molecular Profile
e Chemical Formula: C10H5D1502[1]

e Molecular Weight: 187.36 g/mol [1]

« CAS Number: 1219798-38-5[1]
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e Synonyms: Ethyl caprylate-d15, Octanoic acid ethyl ester-d15[1]

Comparative Quantitative Data

The following table summarizes the key physical and chemical properties of Ethyl octanoate-
d15 and its non-deuterated analog, ethyl octanoate.

Property Ethyl octanoate-d15 Ethyl octanoate
Molecular Formula C10H5D1502 C10H2002[2]
Molecular Weight ( g/mol ) 187.36 172.26

Not explicitly available;
Boiling Point (°C) expected to be slightly higher 208
than the non-deuterated form.

Melting Point (°C) Not explicitly available. -47

Not explicitly available;
Density (g/cm?3 at 20°C) expected to be slightly higher 0.87
than the non-deuterated form.

Not explicitly available, but
Kovats Retention Index 1423 (Standard polar column) expected to be very similar to

the deuterated form.

CAS Number 1219798-38-5 106-32-1

Synthesis Overview

While specific, detailed protocols for the synthesis of Ethyl octanoate-d15 are proprietary and
not readily available in the public domain, the general approach involves two key stages:

o Deuteration of the Precursor: The synthesis typically starts with a deuterated precursor, such
as deuterated octanoic acid. General methods for deuteration of organic compounds can be
employed, including acid- or base-catalyzed exchange reactions in the presence of a
deuterium source (e.g., D20) or the use of deuterated reducing agents.
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 Esterification: The deuterated octanoic acid is then esterified with ethanol. The most
common method for this transformation is the Fischer-Speier esterification, which involves
reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Experimental Protocol: Use as an Internal Standard
in GC-MS

The primary application of Ethyl octanoate-d15 is as an internal standard for the quantification
of ethyl octanoate in complex matrices such as food, beverages, and biological samples. The
following is a generalized protocol for its use in a GC-MS workflow.

Objective: To accurately quantify the concentration of ethyl octanoate in a sample matrix.

Materials:

Sample containing ethyl octanoate

Ethyl octanoate-d15 (internal standard) stock solution of known concentration

Ethyl octanoate analytical standard

Appropriate solvent (e.g., hexane, dichloromethane)

Gas chromatograph coupled to a mass spectrometer (GC-MS)
Procedure:
» Preparation of Calibration Standards:

o Prepare a series of calibration standards by spiking a known amount of the ethyl
octanoate analytical standard into a matrix blank.

o To each calibration standard, add a fixed amount of the Ethyl octanoate-d15 internal
standard solution.

e Sample Preparation:
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o To a known volume or weight of the sample, add the same fixed amount of the Ethyl
octanoate-d15 internal standard solution as was added to the calibration standards.

o Perform the necessary sample extraction and cleanup procedures (e.g., liquid-liquid
extraction, solid-phase extraction).

e GC-MS Analysis:
o Inject a specific volume of the prepared standards and samples into the GC-MS system.

o The gas chromatograph will separate the ethyl octanoate and Ethyl octanoate-d15. Due
to their similar chemical properties, they will have very close retention times.

o The mass spectrometer will detect the ions of both the analyte and the internal standard.
For ethyl octanoate, a characteristic ion (e.g., m/z 88) will be monitored. For Ethyl
octanoate-d15, the corresponding ion with an increased mass (e.g., m/z 103, due to the
15 deuterium atoms) will be monitored.

o Data Analysis:

o For each standard and sample, determine the peak area for both the ethyl octanoate and
the Ethyl octanoate-d15.

o Calculate the response ratio for each injection: (Peak Area of Ethyl octanoate) / (Peak
Area of Ethyl octanoate-d15).

o Construct a calibration curve by plotting the response ratio of the calibration standards
against their known concentrations.

o Determine the concentration of ethyl octanoate in the samples by interpolating their
response ratios on the calibration curve.

Logical Workflow for Quantitative Analysis

The following diagram illustrates the relationship between the analyte and the deuterated
internal standard in a typical quantitative analysis workflow.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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